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Compound of Interest

Compound Name: Solvent blue 59

Cat. No.: B1217624

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three key Solvent Blue dyes: Solvent Blue 35,
Solvent Blue 36, and Solvent Blue 104. The information presented is intended to assist in the
selection of the most appropriate dye for specific industrial applications, with a focus on their
performance characteristics and the methodologies used to evaluate them.

Data Presentation: Comparative Properties of
Solvent Blue Dyes

The following table summarizes the key quantitative data for Solvent Blue 35, Solvent Blue 36,
and Solvent Blue 104, facilitating a direct comparison of their properties.
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Property

Solvent Blue 35

Solvent Blue 36

Solvent Blue 104

CAS Number

17354-14-2[1]

14233-37-5[2][3]

116-75-6[4]

Chemical Structure

Anthraquinone[1]

Anthraquinone[2][5]

Anthraquinone[4][6]

Molecular Formula

C22H26N202[1]

C20H22N202[2][5]

C32H30N202[4][6]

Molecular Weight 350.45 g/mol [1] 322.4 g/mol [2][5] 474.59 g/mol [4][6]
Dark blue powder[1]

Appearance 7] Blue powder[2][3] Blue powder[8]

Melting Point 120 °C[1] 167 °C[3] Not specified

Heat Resistance

Up to 260 °C; 300°C
in PS[1][9]

Up to 260 °C[3][10]

Up to 300 °CJ[4][8]

Light Fastness 7-8[1] 6-7[3] 7-8[4][8]
Acid Resistance Not specified 4[3] 5[8]

Alkali Resistance Not specified 5[3] 5[8]
Solubility (g/L at 20°C)

Acetone 13.6[1][9] 28.20[3] Not specified
Butyl Acetate 22.5[1][9] 32.80[3] Not specified
Methylbenzene -
(Toluene) 86.0[1][9] 67.00[3] Not specified
Dichloromethane 170.0[1][9] 133.00[3] Not specified
Ethyl Alcohol 2.6[1][9] 6.80[3] Not specified

Primary Applications

Coloring plastics (PS,
HIPS, ABS, PC, PVC,
PMMA, SAN, AS,
PET), polyester fibers,
printing inks, oils,

lubricants, wax.[1][11]

Coloring plastics (PS,
ABS, PMMA, PET,
SAN, PC), polyester
fibers, inks, oils,

lacquers.[2][3]

Coloring plastics (PS,
ABS, PC, PET, PA),
printing inks, paints,
coatings, lubricants,
fuels.[4][8][12][13]
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of solvent
dyes. These protocols are based on established industry standards.

Determination of Heat Stability

Standard: Based on DIN EN 12877-3:2000 - Determination of colour stability to heat during
processing of colouring materials in plastics - Part 3: Determination by oven test.

Methodology:

o Sample Preparation: The solvent dye is incorporated into a plastic material (e.g., PVC,
thermosetting materials) at a specified concentration.

e Oven Test: The colored plastic samples are placed in a calibrated oven at a series of defined
temperatures for a specified duration.

» Evaluation: The color change of the heat-exposed samples is compared against an
unexposed control sample. The temperature at which a significant color change occurs is
determined as the heat stability limit. This comparison is often done visually or instrumentally
using a spectrophotometer.

Assessment of Light Fastness

Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Colorants Used
in Artists' Materials and ISO 105-B02.

Methodology:

e Specimen Preparation: The dye is incorporated into the desired medium (e.g., plastic, ink)
and applied to a substrate.

o Exposure: The prepared specimens are exposed to a controlled artificial light source, such
as a xenon arc lamp, that simulates natural sunlight. A portion of each specimen is shielded
from the light to serve as an unexposed reference.
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» Evaluation: The degree of fading or color change is assessed by comparing the exposed
portion of the specimen to the unexposed portion. This is typically rated on the Blue Wool
Scale (1-8), where a higher number indicates better light fastness.

Evaluation of Migration Resistance

Standard: Based on ISO 15701 - Leather — Tests for colour fastness — Colour fastness to
migration into polymeric material.

Methodology:

o Sample Assembly: A specimen of the colored material is placed in direct contact with a white,
uncolored polymeric material (e.qg., plasticized PVC).

 Incubation: The assembled sample is subjected to a specified temperature and pressure for
a defined period.

o Assessment: The uncolored polymeric material is then examined for any color transfer from
the dyed sample. The degree of staining is evaluated using a standard grey scale.

Determination of Solubility
Standard: Based on ASTM D5226 - Standard Practice for Dissolving Polymer Materials.

Methodology:
e Solvent Selection: A range of relevant organic solvents is chosen for the test.

» Dissolution: A known mass of the solvent dye is added to a measured volume of the solvent
at a specified temperature.

o Observation: The mixture is agitated, and the extent to which the dye dissolves is observed
visually. For quantitative measurement, the saturated solution is filtered, and the
concentration of the dissolved dye is determined, often through spectrophotometry.

Measurement of Tinting Strength
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Standard: Based on ISO 787-16 - General methods of test for pigments and extenders — Part
16: Determination of tinting strength (or lightening power) of coloured pigments and lightening
power of white pigments — Method using an automatic muller.

Methodology:

o Sample Preparation: A standard dispersion of the solvent dye in a specific binder (e.g.,
linseed oil) is prepared. A white pigment paste is also prepared.

e Reduction: A known amount of the dye dispersion is thoroughly mixed with a specified
amount of the white pigment paste using an automatic muller to ensure uniform dispersion.

o Comparison: The color of the resulting tinted paste is compared to a standard reference of
known tinting strength. The amount of the sample dye required to produce the same color
depth as the standard is used to calculate the relative tinting strength.

Mandatory Visualization
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Start: Select Solvent Blue Dye
(35, 36, or 104)

Sample Preparation:
Incorporate dye into
application medium (e.g., plastic, ink)

Heat Stability Test Light Fastness Test
(DIN EN 12877-3) (ASTM D4303 / 1SO 105-B02)

Migration Resistance Test
(ISO 15701)

Solubility Test
(ASTM D5226)

Tinting Strength Test

(ISO 787-16)

P Data Analysis and Comparison  |«&

Generate Comparative Report

End: Dye Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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